N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide
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Description
N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide is a useful research compound. Its molecular formula is C16H18N2O3S and its molecular weight is 318.39. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Pharmacological Applications
One study investigated the molecular interactions of a similar compound, focusing on its antagonist activities at specific receptors, such as the CB1 cannabinoid receptor. This research highlights the compound's potential application in the development of drugs targeting cannabinoid receptors, which are relevant in treating conditions like pain, obesity, and possibly addiction (J. Shim et al., 2002).
Analytical Chemistry and Quality Control
Another study presented the development of a nonaqueous capillary electrophoresis method for the separation of imatinib mesylate and related substances. This signifies the role of similar compounds in analytical methodologies for quality control and purity assessment in pharmaceuticals, ensuring the safety and efficacy of drug products (Lei Ye et al., 2012).
Anticancer Drug Development
Research on a related compound, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), showcases its application in cancer treatment. It was identified as a histone deacetylase (HDAC) inhibitor, demonstrating significant antitumor activity and highlighting the potential of similar compounds in developing new anticancer drugs (Nancy Z. Zhou et al., 2008).
Material Science and Luminescence
A study on pyridyl substituted benzamides with aggregation-enhanced emission (AEE) properties indicates potential applications in materials science, particularly in the development of luminescent materials. These compounds could be used in sensors, organic light-emitting diodes (OLEDs), or as biological markers, demonstrating the versatility of similar chemical structures in various technological applications (A. Srivastava et al., 2017).
Properties
IUPAC Name |
N-[(1,1-dioxothiolan-3-yl)methyl]-4-pyrrol-1-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c19-16(17-11-13-7-10-22(20,21)12-13)14-3-5-15(6-4-14)18-8-1-2-9-18/h1-6,8-9,13H,7,10-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZZXCZDSDFOAEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1CNC(=O)C2=CC=C(C=C2)N3C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.